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Compound of Interest

Compound Name: Benzamide, 4-bromo-3-ethyl-

Cat. No.: B15092796

This technical guide provides a comprehensive overview of 3-bromo-4-ethylbenzamide, a
substituted aromatic amide of interest to researchers, scientists, and professionals in drug
development. This document details its chemical identity, physicochemical properties, a
proposed synthesis protocol, and relevant structural information. Due to the limited availability
of data for 4-bromo-3-ethylbenzamide, this guide focuses on its more readily documented
isomer, 3-bromo-4-ethylbenzamide.

Chemical Identity and Nomenclature

The nomenclature of brominated and ethylated benzamides can lead to ambiguity. The
compound detailed in this guide is 3-bromo-4-ethylbenzamide.

e |[UPAC Name: 3-bromo-4-ethylbenzamide
e CAS Number: 1369785-21-6[1]
e Molecular Formula: CoH10BrNO

e Synonyms: While not extensively documented, logical synonyms include 3-bromo-4-ethyl-
benzamide.

Its constitutional isomer, 4-bromo-3-ethylbenzamide, is less commonly referenced in scientific
literature and chemical databases.
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Physicochemical Properties

Quantitative data for 3-bromo-4-ethylbenzamide is not widely available in public databases.
The following table summarizes key computed and experimental properties of 3-bromo-4-
ethylbenzamide and its immediate precursor, 3-bromo-4-ethylbenzoic acid.

. 3-Bromo-4-ethylbenzoic
3-Bromo-4-ethylbenzamide .
Property . acid
(Predicted) . .
(Experimental/Predicted)

Molecular Weight 228.09 g/mol 229.07 g/mol

o : 363.9°C at 760 mmHg (for a _
Boiling Point ] Not available
related isomer)[2]

Physical Form Solid (Predicted) Solid

Solubility Not available Not available

Proposed Synthesis of 3-Bromo-4-ethylbenzamide

A detailed experimental protocol for the synthesis of 3-bromo-4-ethylbenzamide is not readily
available in published literature. However, a standard and reliable method for the synthesis of
benzamides from their corresponding benzoic acids can be adapted. The proposed two-step

synthesis involves the conversion of 3-bromo-4-ethylbenzoic acid to its acyl chloride, followed
by amidation.

Experimental Protocol

Step 1: Synthesis of 3-Bromo-4-ethylbenzoyl chloride

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend 3-bromo-4-ethylbenzoic acid (1 equivalent) in anhydrous
dichloromethane (DCM).

o Addition of Reagent: Slowly add thionyl chloride (SOCI2) (1.5 equivalents) to the suspension
at room temperature. A few drops of anhydrous N,N-dimethylformamide (DMF) can be added
as a catalyst.
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» Reaction Conditions: Stir the reaction mixture at reflux (approximately 40°C) for 2-3 hours.
The progress of the reaction can be monitored by the cessation of gas (HCI and SOz)
evolution.

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess thionyl chloride and DCM under reduced pressure using a rotary
evaporator. The resulting crude 3-bromo-4-ethylbenzoyl chloride can be used in the next
step without further purification.

Step 2: Synthesis of 3-Bromo-4-ethylbenzamide

o Reaction Setup: In a separate flask, dissolve the crude 3-bromo-4-ethylbenzoyl chloride in
an anhydrous aprotic solvent such as DCM or tetrahydrofuran (THF). Cool the solution in an
ice bath.

o Amidation: Slowly add a concentrated aqueous solution of ammonia (NH4OH) (excess, e.g.,
5-10 equivalents) to the cooled solution of the acyl chloride with vigorous stirring.

¢ Reaction Conditions: Allow the reaction mixture to warm to room temperature and continue
stirring for 1-2 hours.

e Isolation of Product: The precipitated solid is collected by vacuum filtration.

 Purification: Wash the collected solid with cold water to remove any ammonium salts. The
crude 3-bromo-4-ethylbenzamide can be further purified by recrystallization from a suitable
solvent system, such as ethanol/water, to yield the final product.

Visualized Synthesis Pathway

The following diagram illustrates the proposed synthetic route for 3-bromo-4-ethylbenzamide.
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Synthesis of 3-Bromo-4-ethylbenzamide
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Caption: Proposed synthesis of 3-bromo-4-ethylbenzamide.

Conclusion

This technical guide provides a summary of the available information on 3-bromo-4-
ethylbenzamide, with a focus on its chemical identity and a plausible synthetic route. The lack
of extensive experimental data highlights an opportunity for further research into the properties
and potential applications of this compound and its isomers. The proposed experimental
protocol offers a starting point for the laboratory synthesis of 3-bromo-4-ethylbenzamide, which
could facilitate future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-4-
ethylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15092796#benzamide-4-bromo-3-ethyl-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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